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For Researchers, Scientists, and Drug Development Professionals: A Detailed Examination of
Two Critical Nitriding Steels

This guide provides a comprehensive comparison of the microstructural and mechanical
properties of EN40B and EN41B, two important chromium-molybdenum nitriding steels.
Understanding the subtle yet significant differences in their microstructures is crucial for
material selection in applications demanding high wear resistance, good toughness, and
excellent fatigue strength. This document summarizes key quantitative data, details
experimental protocols for analysis, and provides visual representations of the materials'
characteristics and the processes used to evaluate them.

Chemical Composition

The nominal chemical compositions of EN40B and EN41B steels are fundamental to their
distinct properties. While both are chromium-molybdenum steels, the key differentiator is the
addition of aluminum in EN41B, which significantly influences its response to nitriding.
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Element EN40B (wt. %) EN41B (wt. %)
Carbon (C) 0.20-0.30 0.35-0.45
Silicon (Si) 0.10-0.35 0.10-0.45
Manganese (Mn) 0.40 - 0.65 <0.65
Chromium (Cr) 2.90-3.50 1.40-1.80
Molybdenum (Mo) 0.40-0.70 0.10-0.25
Aluminum (Al) 0.90-1.30
Phosphorus (P) <0.05 <0.05

Sulfur (S) <0.05 <0.05

Microstructural Characteristics

The baseline microstructure of both EN40B and EN41B steels, typically in an annealed or
normalized condition, consists of a ferrite and pearlite matrix. The relative amounts and
morphology of these phases, along with the grain size, significantly impact the mechanical
properties and the subsequent response to heat treatment.

Typical Microstructure of Annealed/Normalized EN40B and EN41B Steels:

o Ferrite: The softer, more ductile phase, appearing as light-colored, equiaxed grains under an
optical microscope.

o Pearlite: Alamellar structure of alternating ferrite and cementite (iron carbide), which is
harder and stronger than ferrite and appears as dark-etching colonies.

While specific quantitative data comparing the baseline microstructures of EN40B and EN41B
is not readily available in a single source, the general expectation based on their carbon
content is that EN41B, with its higher carbon content, would typically exhibit a higher volume
fraction of pearlite compared to EN40B in a similar heat-treated condition.

Post-Nitriding Microstructure:
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The nitriding process introduces nitrogen into the surface of the steel, forming a hard "white
layer" or compound zone, and a diffusion zone beneath it.

o Compound Zone (White Layer): This outermost layer is extremely hard and wear-resistant. In
both steels, it is primarily composed of iron nitrides. Studies have identified the presence of
y'-Fe4N and e-Fe3N (or e-Fe2-3N) phases in the compound layer of both EN40B and
EN41B after nitriding.[1][2] The thickness of this layer is a critical parameter, with studies on
EN41B showing a compound layer thickness of up to 9.1 micrometers after active screen
plasma nitriding.[2]

» Diffusion Zone: Below the compound layer, nitrogen diffuses into the steel matrix, forming
fine, coherent alloy nitride precipitates (e.g., CrN, AIN). These precipitates create a high-
hardness gradient, contributing to the overall surface hardness and fatigue strength. The
presence of aluminum in EN41B leads to the formation of very stable and hard aluminum
nitrides, resulting in a significantly harder nitrided case compared to EN40B.[3]

Mechanical Properties

The mechanical properties of EN40B and EN41B are a direct consequence of their
composition and microstructure. The following tables summarize typical mechanical properties
for both steels in different conditions.

Table 1. Mechanical Properties of EN40B Steel[4][5]

Tensile ]
. Yield Strength . Hardness
Condition Strength Elongation (%) .
(N/mm?2) (Brinell)

(N/mm?)

S 775-925 585 15 223-277

T 850-1000 680 13 248-302

U 925-1075 755 12 269-331

Table 2: Mechanical Properties of EN41B Steel[6][7][8]
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. Tensile Yield Strength . Hardness
Condition Elongation (%) .
Strength (MPa) (MPa) (Brinell)
R 700-850 480 - 201-255
S 775-925 525 - 223-277

Post-Nitriding Surface Hardness:

After nitriding, both steels exhibit a very high surface hardness.

o ENA40B: Can achieve a surface hardness in the range of 61-65 HRC.
o EN41B: Can achieve a surface hardness of up to 68 HRC.[6][9]
Experimental Protocols

4.1. Metallographic Sample Preparation

A standardized procedure is essential for accurate microstructural analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Guide to the Microstructural Analysis of
EN40B and EN41B Steels]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607303#microstructural-analysis-of-en40b-and-
en4dlb-steels]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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